Cas no 189160-67-6 (2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid
• CAS No: 189160-67-6
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• MDL: MFCD24466255
• CID: 2786301
• PubChem ID: 71348183
• Update Time: 2025-10-19

2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• [tert-butoxycarbonyl(2-hydroxyethyl)amino]acetic acid
• 2-(Tert-butoxycarbonyl(2-hydroxyethyl)amino)acetic acid
• 2-((tert-Butoxycarbonyl)(2-hydroxyethyl)amino)acetic acid
• 2-[2-hydroxyethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• AB17272
• N-(tert-Butoxycarbonyl)-N-(2-hydroxyethyl)glycine
• N-(2-Hydroxyethyl)-N-(tert-butyloxycarbonyl)glycine
• 2-(t-Butoxycarbonyl(2-hydroxyethyl)amino)acetic acid
• [tert-Butoxycarbonyl-(2-hydroxyethy
• 2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid

• MDL： MFCD24466255
• Inchi： 1S/C9H17NO5/c1-9(2,3)15-8(14)10(4-5-11)6-7(12)13/h11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： SGBZXWMPCPLLJI-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CCO)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• XLogP3: 0
• Topological Polar Surface Area: 87.1

Additional information on 2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid

2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic Acid: A Comprehensive Overview

The compound with CAS No. 189160-67-6, commonly referred to as 2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound is characterized by its unique structure, which combines a tert-butoxy carbonyl group with a hydroxyethyl amino group attached to an acetic acid backbone. Its structure makes it a versatile building block in various chemical syntheses and biochemical applications.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its role in the synthesis of peptide derivatives, where its amino group serves as a reactive site for coupling reactions. The presence of the hydroxyl group in the hydroxyethyl moiety adds functionality, enabling the formation of hydrogen bonds and enhancing the compound's solubility in aqueous media. This property is particularly advantageous in drug delivery systems and bioconjugation technologies.

In addition to its role in peptide synthesis, this compound has been utilized in the preparation of protecting groups for amino acids. The tert-butoxy carbonyl (Boc) group is a well-known protecting group in organic synthesis, and its incorporation into this molecule allows for efficient protection and subsequent deprotection during multi-step synthesis processes. This feature has made it a valuable reagent in the synthesis of complex molecules, including antibiotics and anticancer agents.

The chemical stability of 2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid under various reaction conditions has been extensively studied. Recent findings indicate that it exhibits excellent stability under mild basic conditions, making it suitable for use in enzymatic reactions and other biocatalytic processes. Its ability to withstand harsh reaction environments without degradation further enhances its utility in industrial applications.

In terms of applications, this compound has found significant use in the pharmaceutical industry. It serves as an intermediate in the synthesis of several bioactive compounds, including those with potential anti-inflammatory and antiviral activities. For instance, researchers have reported its use in the development of inhibitors for viral proteases, which are critical targets for antiviral therapy.

The synthesis of 2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid involves a multi-step process that typically begins with the reaction of tert-butyl chloroformate with an appropriate amine derivative. The hydroxyl group in the hydroxyethyl moiety can be introduced via hydrolysis or other nucleophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The physical properties of this compound, such as its melting point and solubility, have been well-documented. Its solubility in polar solvents like water and methanol makes it ideal for use in aqueous reaction systems. The melting point is relatively high, which contributes to its stability during storage and transportation.

In conclusion, 2-{(tert-butoxy)carbonyl(2-hydroxyethyl)amino}acetic acid is a versatile and valuable molecule with wide-ranging applications in organic synthesis, biochemistry, and pharmaceuticals. Its unique structure and functional groups make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing chemical science.